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Introduction

SR121566A is a potent, nonpeptide antagonist of the platelet glycoprotein lib/llla (GP lIb/llla)
receptor.[1][2] This receptor plays a critical role in the final common pathway of platelet
aggregation, making it a key target for antithrombotic therapies. By inhibiting the binding of
fibrinogen to activated platelets, SR121566A effectively prevents platelet aggregation and
thrombus formation.[1][3] These application notes provide a comprehensive overview of the
use of SR121566A in various animal models of thrombosis, including detailed experimental
protocols and quantitative data to guide researchers in their study design.

Mechanism of Action

SR121566A exerts its antithrombotic effect by directly interfering with the GP lib/llla receptor
signaling pathway. Platelet activation by agonists such as adenosine diphosphate (ADP),
collagen, or thrombin triggers a conformational change in the GP llb/llla receptor, enabling it to
bind fibrinogen with high affinity. Fibrinogen then acts as a bridge between adjacent platelets,
leading to aggregation and the formation of a platelet plug. SR121566A binds to the GP lib/llla
receptor, preventing the conformational changes necessary for fibrinogen binding and thereby
inhibiting platelet aggregation.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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